N-[(3S*,4R*)-1-{[5-(1,5-dimethyl-1H-pyrrol-2-yl)-1,3,4-oxadiazol-2-yl]methyl}-4-(5-methyl-2-furyl)-3-pyrrolidinyl]acetamide

• IUPAC Name: N-[(3S,4R)-1-[[5-(1,5-dimethylpyrrol-2-yl)-1,3,4-oxadiazol-2-yl]methyl]-4-(5-methylfuran-2-yl)pyrrolidin-3-yl]acetamide
• InChI: InChI=1S/C20H25N5O3/c1-12-5-7-17(24(12)4)20-23-22-19(28-20)11-25-9-15(16(10-25)21-14(3)26)18-8-6-13(2)27-18/h5-8,15-16H,9-11H2,1-4H3,(H,21,26)/t15-,16-/m1/s1
• InChI Key: GDDBLQYPTNWLKW-HZPDHXFCSA-N
• Canonical SMILES: CC1=CC=C(N1C)C2=NN=C(O2)CN3CC(C(C3)NC(=O)C)C4=CC=C(O4)C
• Isomeric SMILES: CC1=CC=C(N1C)C2=NN=C(O2)CN3C[C@H]([C@@H](C3)NC(=O)C)C4=CC=C(O4)C
• Molecular Formula: C20H25N5O3
• Molecular Weight: 383.4 g/mol

Description

N-[(3S*,4R*)-1-{[5-(1,5-dimethyl-1H-pyrrol-2-yl)-1,3,4-oxadiazol-2-yl]methyl}-4-(5-methyl-2-furyl)-3-pyrrolidinyl]acetamide is a useful research compound. Its molecular formula is C20H25N5O3 and its molecular weight is 383.4 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 383.19573968 g/mol and the complexity rating of the compound is 564. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Carcinogenicity Studies

Research by Cohen et al. (1975) explored the carcinogenicity of 5-nitrofurans and related compounds, highlighting the importance of studying the safety profile of heterocyclic compounds in drug development and environmental health science Cohen et al., 1975.

Dopamine Receptor Modulation

Baures et al. (1994) investigated the design, synthesis, and dopamine receptor-modulating activity of peptidomimetics, indicating the potential for developing novel therapeutics targeting neurological disorders Baures et al., 1994.

Development of Thermally Stable Polymers

Mansoori et al. (2012) synthesized new, thermally stable polyimides and poly(amide-imide) polymers for potential applications in advanced materials science, including electronics and coatings Mansoori et al., 2012.

Antimicrobial Activity

Bondock et al. (2008) and Moghadam et al. (2018) synthesized new heterocyclic compounds, including those with 1,3,4-oxadiazole moieties, and evaluated their antimicrobial activities, underscoring the ongoing search for new antimicrobial agents Bondock et al., 2008; Moghadam et al., 2018.

Removal of Metal Ions

A study by Mansoori and Ghanbari (2015) demonstrated the use of novel polyimides for the efficient removal of Co(II) and Ni(II) ions from aqueous solutions, indicating applications in environmental remediation and water treatment Mansoori & Ghanbari, 2015.